Cas no 591-60-6 (Butyl 3-oxobutanoate)

Butyl 3-oxobutanoate Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,butyl ester
• Butyl Acetoacetate
• butyl 3-oxobutanoate
• 1-butyl acetoacetate
• 3-oxobutyric acid n-butyl ester
• acetoacetic acid butyl ester
• acetoacetic acid n-butyl ester
• Butyl 3-ketobutanoate
• Butyl 3-ketobutyrate
• Butyl 3-oxobutyrate
• EINECS 209-722-2
• ethyl-2-ethyl acetoacetate
• FEMA No. 2176
• n-butyl acetoacetate
• +Expand

• MDL： MFCD00059252
• InChIKey： REIYHFWZISXFKU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O3/c1-3-4-5-11-8(10)6-7(2)9/h3-6H2,1-2H3
• SMILES： CCCCOC(=O)CC(=O)C

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 158.094294
• Heavy Atom Count: 11
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.30880
• PSA: 43.37000
• Refractive Index: 1.4250-1.4290
• Boiling Point: 223.28°C (rough estimate)
• Melting Point: -35.6°C
• Flash Point: 85 °C
• FEMA: 2176 | BUTYL ACETOACETATE
• Density: 0.98

Butyl 3-oxobutanoate Security Information

• RTECS：AK5100000
• WGK Germany：3
• Hazard Statement： H227-H316
• Warning Statement： P210-P280-P332+P313-P370+P378-P403+P235-P501
• Prompt：warning

Butyl 3-oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters